Cas no 1805377-40-5 (3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-sulfonamide)

• Product Name: 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-sulfonamide
• CAS No: 1805377-40-5
• MF: C₇H₇BrF₂N₂O₂S
• MW: 301.108486413956
• CID: 4862655
• Update Time: 2025-11-05

3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-sulfonamide

• Inchi： 1S/C7H7BrF2N2O2S/c1-3-2-4(15(11,13)14)12-6(5(3)8)7(9)10/h2,7H,1H3,(H2,11,13,14)
• InChI Key： HWAHSCBHDBPXIX-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)N=C(C=C1C)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.5
• Topological Polar Surface Area: 81.4

Additional information on 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-sulfonamide

3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-sulfonamide: A Comprehensive Overview

The compound 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-sulfonamide, identified by the CAS number 1805377-40-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug design and development. The structure of this molecule is characterized by a pyridine ring system substituted with a bromine atom at position 3, a difluoromethyl group at position 2, a methyl group at position 4, and a sulfonamide group at position 6. These substituents contribute to the unique chemical properties and reactivity of the compound.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such complex molecules, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. The incorporation of fluorine atoms in organic compounds has been a focal point of research due to their ability to enhance drug-like properties such as bioavailability and metabolic stability. In the case of 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-sulfonamide, the difluoromethyl group plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its interaction with biological targets.

The sulfonamide group attached to the pyridine ring is particularly significant as it is known to exhibit strong hydrogen bonding capabilities. This feature makes it an attractive moiety for designing bioactive molecules, especially in the context of enzyme inhibitors and receptor antagonists. Recent studies have highlighted the potential of sulfonamides in targeting kinases, which are key players in various disease pathways including cancer and inflammatory disorders.

The pyridine ring system itself is a versatile scaffold in organic chemistry, offering stability and tunable electronic properties. The substitution pattern in 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-sulfonamide ensures optimal spatial arrangement of functional groups, which is critical for achieving desired biological activities. For instance, the bromine atom at position 3 introduces electron-withdrawing effects, while the methyl group at position 4 provides steric bulk, both of which can influence the molecule's binding affinity to target proteins.

In terms of applications, this compound has shown promise in preliminary studies as a potential lead molecule for drug discovery. Its unique combination of substituents makes it an ideal candidate for exploring novel therapeutic targets. Researchers have also investigated its potential as an intermediate in the synthesis of more complex molecules, leveraging its structural complexity to build larger frameworks with enhanced functionality.

The synthesis of 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-sulfonamide involves a series of carefully designed steps that ensure high yields and purity. Key steps include nucleophilic substitution reactions, fluorination processes, and coupling reactions to introduce the sulfonamide group. The use of advanced purification techniques such as chromatography ensures that the final product meets stringent quality standards required for both research and potential commercial applications.

From an environmental standpoint, understanding the degradation pathways and ecological impact of such compounds is crucial. Recent studies have focused on assessing their biodegradability under various conditions, with findings suggesting that certain substituents can influence their persistence in natural environments. This information is vital for ensuring sustainable practices in chemical manufacturing and usage.

In conclusion, 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-sulfonamide represents a cutting-edge example of modern chemical innovation with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and biological evaluation techniques, positions it as a valuable tool in both academic research and industrial development.